2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide

• IUPAC Name: 2-(1-benzyltetrazol-5-yl)sulfanyl-N-[4-(tetrazol-1-yl)phenyl]acetamide
• InChI: InChI=1S/C17H15N9OS/c27-16(19-14-6-8-15(9-7-14)26-12-18-21-23-26)11-28-17-20-22-24-25(17)10-13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H,19,27)
• InChI Key: PPBBDTITYQSZEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=N2)SCC(=O)NC3=CC=C(C=C3)N4C=NN=N4
• Molecular Formula: C17H15N9OS
• Molecular Weight: 393.4 g/mol

Description

2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide is a compound that has been synthesized for scientific research purposes. This compound is of interest to researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the production of inflammatory mediators. This inhibition leads to a reduction in inflammation and a decrease in blood pressure.
Biochemical and Physiological Effects
Studies have shown that 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide has a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. It also has the ability to decrease blood pressure by inhibiting the activity of certain enzymes involved in the regulation of blood pressure.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide in lab experiments include its potential as a therapeutic compound and its ability to reduce inflammation and blood pressure. However, there are also limitations to using this compound in lab experiments. These limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide. These include further studies on its mechanism of action, its potential as a treatment for hypertension and other inflammatory conditions, and its potential side effects. Additionally, research can be conducted to explore the synthesis of related compounds and their potential applications in medicinal chemistry.
Conclusion
In conclusion, 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide is a compound that has potential applications in the field of medicinal chemistry. Its ability to reduce inflammation and blood pressure makes it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide involves the reaction of 4-(1H-tetrazol-1-yl)benzenamine with benzyl isothiocyanate in the presence of a base. This reaction results in the formation of the intermediate compound, 2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetophenone. The intermediate is then reacted with N-(2-chloroacetyl)-1H-tetrazole to produce the final product, 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide.

Scientific Research Applications

The scientific research application of 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide lies in its potential as a medicinal compound. Researchers are interested in studying the compound's mechanism of action, biochemical and physiological effects, and potential therapeutic uses. This compound has been shown to have potential as an anti-inflammatory agent and as a treatment for hypertension.